Cas no 1638760-24-3 ({2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol)

• Product Name: {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol
• CAS No: 1638760-24-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5271656
• Update Time: 2026-03-09

{2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol

• Inchi： 1S/C9H10N2O/c1-6-4-8-7(5-12)2-3-10-9(8)11-6/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key： AKGLXTIPGWXEQE-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C2NC(C)=CC2=1)O

Additional information on {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol

Introduction to {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol (CAS No. 1638760-24-3)

{2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol (CAS No. 1638760-24-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol make it a valuable candidate for further research and development in drug discovery.

The chemical structure of {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol consists of a pyrrolopyridine core with a methyl group at the 2-position and a methanol substituent at the 4-position. This arrangement provides the molecule with specific chemical and physical properties that are crucial for its biological activity. The methanol group, in particular, plays a significant role in enhancing the compound's solubility and bioavailability, which are essential factors for its potential use as a therapeutic agent.

Recent studies have explored the pharmacological properties of {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol in various disease models. One notable area of research is its anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol may have potential applications in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol has also been investigated for its anti-cancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol as a novel anti-cancer agent.

The neuroprotective effects of {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol have also been a focus of recent research. Studies using animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease have shown that this compound can protect neurons from oxidative stress and prevent the accumulation of toxic protein aggregates. These neuroprotective effects are thought to be mediated by the compound's ability to modulate mitochondrial function and reduce inflammation in the brain.

The safety profile of {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, {2-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol (CAS No. 1638760-24-3) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable candidate for drug discovery and development. Ongoing research aims to elucidate the mechanisms underlying its therapeutic effects and to optimize its pharmacological properties for clinical use.